Cas no 150655-06-4 (Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro-)

Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro- structure
150655-06-4 structure
Product Name:Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro-
CAS No:150655-06-4
MF:C9H9NO5
MW:211.171462774277
CID:99818
PubChem ID:956244
Update Time:2025-04-18

Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro-
    • 3-ethoxy-2-hydroxy-5-nitrobenzaldehyde
    • Benzaldehyde, 3-ethoxy-2-hydroxy-5-nitro- (9CI)
    • 150655-06-4
    • SCHEMBL1301751
    • AKOS000108219
    • BB 0245787
    • CS-0359841
    • Oprea1_264332
    • VS-01364
    • DTXSID60359283
    • 3-ethoxy-2-hydroxy-5-nitro-benzaldehyde
    • Inchi: 1S/C9H9NO5/c1-2-15-8-4-7(10(13)14)3-6(5-11)9(8)12/h3-5,12H,2H2,1H3
    • InChI Key: NGSRGRKMEWROLO-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=C(C=O)C=1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.04807
  • Monoisotopic Mass: 211.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 89.67

Benzaldehyde,3-ethoxy-2-hydroxy-5-nitro- Related Literature

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